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Compound of Interest

Compound Name: Sodium glycocholate hydrate

Cat. No.: B1343300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and synthesis of sodium glycocholate hydrate. It is intended for
professionals in research and drug development who utilize this bile salt for its emulsifying and
drug delivery-enhancing properties.

Chemical Structure and Properties

Sodium glycocholate is a conjugated bile salt formed from the amino acid glycine and cholic
acid.[1] In its hydrated form, water molecules are incorporated into the crystal structure. It is an
anionic biological detergent used to solubilize fats for absorption.[1][2]

The structure consists of a rigid steroidal backbone (cholic acid) and a flexible side chain where
glycine is attached via an amide linkage. This amphipathic nature, with both hydrophobic (the
steroid nucleus) and hydrophilic (the hydroxyl groups and the glycine conjugate) regions, is
responsible for its ability to form micelles and act as a detergent.[1][3]

1.1. Chemical Identifiers

e IUPAC Name: sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-
trinydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-
cyclopenta[a]phenanthren-17-ylJpentanoyllamino]acetate;hydrate[4]
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e Synonyms: Glycocholic acid sodium salt hydrate, N-Cholylglycine sodium salt hydrate[1][5]

« CAS Number: 338950-81-5[5]

e Molecular Formula: C26H4aNNaO7 (for the hydrate)[4] or C26H4a2NNaOs - xH20][1][6]

1.2. Physicochemical Properties

The following table summarizes the key physicochemical properties of sodium glycocholate
and its hydrated form.

Property Value Reference(s)
Molecular Weight (Hydrate) 505.6 g/mol [4]

Molecular Weight (Anhydrous) 487.6 g/mol [21[7]

Melting Point 210-215 °C (sublimates) [1][5]

Critical Micelle Concentration

. 13 mM (at 20-25°C) [1]

Slightly soluble in Water,
Solubility DMSO, and Ethanol (may [3][5]

require sonication)

Appearance White to off-white solid/powder  [3][5]

Synthesis of Sodium Glycocholate

The chemical synthesis of sodium glycocholate involves the formation of a stable amide bond
between the carboxyl group of cholic acid and the amino group of glycine.[8] This typically
requires the activation of the carboxylic acid to facilitate nucleophilic attack by the amine. The
final step is the formation of the sodium salt.

2.1. Common Synthesis Methodologies

Several methods are employed for the synthesis of glycocholic acid and its subsequent
conversion to the sodium salt:
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» Condensation Agents Method: This method utilizes condensing agents to activate the
carboxyl group of the bile acid, which then reacts with glycine or a glycine ester to form the
amide bond.[9]

o Mixed Anhydride Method: Cholic acid is reacted with a reagent like ethyl chloroformate or
isobutyl chloroformate to form a highly reactive mixed anhydride intermediate. This
intermediate then readily reacts with a glycine ester. The resulting product is hydrolyzed with
a base to yield sodium glycocholate. This method is noted for its high raw material utilization
rate.[9]

e One-Pot Method: This approach simplifies the procedure by combining reactants in a single
vessel. For instance, a condensing agent can be used to directly couple the bile acid and a
glycine ester, followed by hydrolysis in a sodium hydroxide solution to yield the final product
with high efficiency.[9]

2.2. Experimental Protocol: Mixed Anhydride Method

The following protocol is a representative example of the mixed anhydride method for
synthesizing glycocholic acid, which can then be converted to the sodium salt.[9][10]

Materials:

e Cholic Acid

e Glycine ethyl ester hydrochloride
 Pivaloyl chloride (or other chloroformate)
o Tetrahydrofuran (THF)

e Sodium hydroxide (NaOH) solution

e Hydrochloric acid (HCI)

Procedure:

 Activation of Cholic Acid: Dissolve cholic acid in an appropriate solvent such as
tetrahydrofuran (THF).
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e Formation of Mixed Anhydride: Cool the solution and add pivaloyl chloride to form the mixed
anhydride intermediate.

o Amide Bond Formation: In a separate vessel, prepare a solution of glycine ethyl ester. Add
this solution to the mixed anhydride reaction mixture. Allow the reaction to proceed until
completion.

o Hydrolysis: Add a solution of sodium hydroxide (e.g., 1.3% v/v) to the reaction mixture and
maintain the temperature (e.g., at 30°C) to hydrolyze the ethyl ester.[10]

» Precipitation: Once the hydrolysis is complete, acidify the solution to a pH below 2 using
concentrated HCI to precipitate the glycocholic acid.[10]

« |solation and Purification: Filter the suspension to collect the solid product. Wash the solid
with water and an organic solvent like acetone.

e Drying: Dry the purified glycocholic acid in a vacuum oven.

o Salt Formation: To obtain the sodium salt, dissolve the purified glycocholic acid in a suitable
solvent (e.g., ethanol) and add a stoichiometric amount of aqueous sodium hydroxide. The
final product, sodium glycocholate, can be isolated by evaporating the solvent.[8]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in a typical chemical synthesis of sodium
glycocholate.
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Caption: Chemical synthesis workflow for Sodium Glycocholate Hydrate.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1343300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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